Prostaglandin F2α Ethanolamide
Prostaglandin F2α Ethanolamide
Prostaglandin F2α ethanolamide (PGF2α-EA) is produced by cyclooxygenase 2 (COX-2) metabolism of the endogenous cannabinoid, arachidonoyl ethanolamide (AEA), found in brain, liver, and other mammalian tissues. AEA can be metabolized directly by the sequential action of COX-2 and specific PG synthases to produce ethanolamide congeners of the classical PGs. PGF2α-EA has also been reported to be biosynthesized by this mechanism when AEA was infused into the lung and liver of living mice. PGF2α-EA is a potent dilator (EC50 = 58 nM) of the cat iris sphincter, which is a model system for testing potential intraocular hypotensive agents.
Brand Name:
Vulcanchem
CAS No.:
353787-70-9
VCID:
VC0031446
InChI:
InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O
Molecular Formula:
C22H39NO5
Molecular Weight:
397.5 g/mol
Prostaglandin F2α Ethanolamide
CAS No.: 353787-70-9
Reference Standards
VCID: VC0031446
Molecular Formula: C22H39NO5
Molecular Weight: 397.5 g/mol
CAS No. | 353787-70-9 |
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Product Name | Prostaglandin F2α Ethanolamide |
Molecular Formula | C22H39NO5 |
Molecular Weight | 397.5 g/mol |
IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]-N-(2-hydroxyethyl)hept-5-enamide |
Standard InChI | InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21+/m0/s1 |
Standard InChIKey | XCVCLIRZZCGEMU-WLOFLUCMSA-N |
Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)NCCO)O)O)O |
SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O |
Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O |
Appearance | Assay:≥98%A solution in ethanol |
Description | Prostaglandin F2α ethanolamide (PGF2α-EA) is produced by cyclooxygenase 2 (COX-2) metabolism of the endogenous cannabinoid, arachidonoyl ethanolamide (AEA), found in brain, liver, and other mammalian tissues. AEA can be metabolized directly by the sequential action of COX-2 and specific PG synthases to produce ethanolamide congeners of the classical PGs. PGF2α-EA has also been reported to be biosynthesized by this mechanism when AEA was infused into the lung and liver of living mice. PGF2α-EA is a potent dilator (EC50 = 58 nM) of the cat iris sphincter, which is a model system for testing potential intraocular hypotensive agents. |
Synonyms | Dinoprost Ethanolamide;PGF2α-EA |
Reference | 1.Bachur, N.R.,Masek, K.,Melmon, K.L., et al. Fatty acid amides of ethanolamine in mammalian tissues. The Journal of Biological Chemisty 240, 1019-1024 (1965). |
PubChem Compound | 5283076 |
Last Modified | Nov 11 2021 |
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